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Compound of Interest

Compound Name: LY 345899

Cat. No.: B1675677

Introduction

LY345899 is a folate analog that acts as a dual inhibitor of methylenetetrahydrofolate
dehydrogenase 1 (MTHFD1) and methylenetetrahydrofolate dehydrogenase 2 (MTHFD2).[1]
These enzymes are critical components of the one-carbon (1C) metabolic pathway, which is
essential for the de novo synthesis of purines and thymidylate, precursors for DNA replication
and repair.[2][3] The MTHFDZ2 isoenzyme is highly expressed in cancer cells and during
embryonic development but is largely absent in normal adult tissues, making it an attractive
therapeutic target.[4][5] By inhibiting both the cytoplasmic (MTHFD1) and mitochondrial
(MTHFD2) arms of this pathway, LY345899 disrupts nucleotide synthesis, leading to S-phase
cell cycle arrest and apoptosis in rapidly proliferating cells. These application notes provide
detailed protocols for key assays to characterize the biochemical and cellular effects of
LY345899.

Mechanism of Action: Inhibition of One-Carbon
Metabolism

One-carbon metabolism comprises a series of cyclical reactions that occur in both the
cytoplasm and mitochondria, transferring one-carbon units for various biosynthetic processes.
In the mitochondria, serine is converted to glycine, donating a one-carbon unit to
tetrahydrofolate (THF) to form 5,10-methylenetetrahydrofolate (CH2-THF). MTHFD2 then
catalyzes the NAD+-dependent oxidation of CH2-THF to 10-formyl-THF. This formate precursor
can be exported to the cytoplasm to support purine synthesis. In the cytoplasm, the trifunctional
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enzyme MTHFD1 performs similar reactions. LY345899 competitively inhibits both MTHFD1
and MTHFD2, starving cancer cells of the necessary building blocks for proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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